N-benzyl-2-(2-chlorophenyl)acetamide

• Molecular Formula: C15H14ClNO
• Molecular Weight: 259.73 g/mol
• IUPAC Name: N-benzyl-2-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C15H14ClNO/c16-14-9-5-4-8-13(14)10-15(18)17-11-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,18)
• InChI Key: ORNARLVBDLMNAT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)CC2=CC=CC=C2Cl

Description

N-benzyl-2-(2-chlorophenyl)acetamide, also known as BCAA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of amides and is often used as a precursor for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-benzyl-2-(2-chlorophenyl)acetamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. N-benzyl-2-(2-chlorophenyl)acetamide has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-benzyl-2-(2-chlorophenyl)acetamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α). N-benzyl-2-(2-chlorophenyl)acetamide has also been found to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), two enzymes that play a key role in the inflammatory response. In addition, N-benzyl-2-(2-chlorophenyl)acetamide has been found to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2-(2-chlorophenyl)acetamide in lab experiments is its low toxicity. It has been found to have no significant toxic effects on cells or animals at concentrations commonly used in research. N-benzyl-2-(2-chlorophenyl)acetamide is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. One limitation of using N-benzyl-2-(2-chlorophenyl)acetamide in lab experiments is its limited solubility in water, which can make it difficult to work with in some applications.

Future Directions

There are many potential future directions for research on N-benzyl-2-(2-chlorophenyl)acetamide. One area of interest is the development of new compounds based on the structure of N-benzyl-2-(2-chlorophenyl)acetamide that have even greater anti-inflammatory or anti-cancer effects. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of N-benzyl-2-(2-chlorophenyl)acetamide, including its absorption, distribution, metabolism, and excretion in the body. Finally, further research is needed to fully understand the mechanism of action of N-benzyl-2-(2-chlorophenyl)acetamide and its potential applications in the treatment of a wide range of diseases.

Synthesis Methods

N-benzyl-2-(2-chlorophenyl)acetamide can be synthesized through a variety of methods, including the reaction of benzyl chloride with 2-chloroacetamide in the presence of a base such as sodium hydroxide. This reaction results in the formation of N-benzyl-2-(2-chlorophenyl)acetamide as a white solid, which can be purified through recrystallization.

Scientific Research Applications

N-benzyl-2-(2-chlorophenyl)acetamide has been extensively studied for its potential applications in scientific research. It has been found to have anti-inflammatory properties and has been used as a precursor for the synthesis of compounds with potential anti-inflammatory effects. N-benzyl-2-(2-chlorophenyl)acetamide has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.